Cas no 26902-85-2 (1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 26902-85-2
• MF: C₁₀H₁₁F₃O₂
• MW: 220.188353776932
• MDL: MFCD12786973
• CID: 5521081
• PubChem ID: 12640344
• Update Time: 2024-03-01

1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-ethoxy-a-(trifluoromethyl)-
• Benzenemethanol, 4-ethoxy-α-(trifluoromethyl)-
• Benzyl alcohol, p-ethoxy-α-(trifluoromethyl)- (8CI)
• 4-Ethoxy-α-(trifluoromethyl)benzenemethanol
• 1,1,1-Trifluoro-2-hydroxy-2-(p-ethoxyphenyl)ethane
• 1-(4-Ethoxyphenyl)-2,2,2-trifluoroethan-1-ol
• 2,2,2-Trifluoro-1-(4-ethoxyphenyl)ethanol
• 4-Ethoxy-alpha-(trifluoromethyl)benzyl Alcohol
• 1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol

• MDL： MFCD12786973
• Inchi： 1S/C10H11F3O2/c1-2-15-8-5-3-7(4-6-8)9(14)10(11,12)13/h3-6,9,14H,2H2,1H3
• InChI Key： DXDZDJCNLJXFQC-UHFFFAOYSA-N
• SMILES： C1=C(OCC)C=CC(C(O)C(F)(F)F)=C1

Computed Properties

• Exact Mass: 220.07111408g/mol
• Monoisotopic Mass: 220.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 279.2±40.0 °C(Predicted)
• pka: 12.20±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers